Cas no 1547080-66-9 (1-(2-fluoropropan-2-yl)cyclohexylmethanamine)

• Product Name: 1-(2-fluoropropan-2-yl)cyclohexylmethanamine
• CAS No: 1547080-66-9
• MF: C₁₀H₂₀FN
• MW: 173.270906448364
• CID: 6076600
• PubChem ID: 83816490
• Update Time: 2025-06-14

1-(2-fluoropropan-2-yl)cyclohexylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(2-fluoropropan-2-yl)cyclohexylmethanamine
• 1547080-66-9
• [1-(2-fluoropropan-2-yl)cyclohexyl]methanamine
• EN300-1843365

• Inchi： 1S/C10H20FN/c1-9(2,11)10(8-12)6-4-3-5-7-10/h3-8,12H2,1-2H3
• InChI Key： YINLOLDKVBTKHX-UHFFFAOYSA-N
• SMILES： FC(C)(C)C1(CN)CCCCC1

Computed Properties

• Exact Mass: 173.157977804g/mol
• Monoisotopic Mass: 173.157977804g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organofluorides

Additional information on 1-(2-fluoropropan-2-yl)cyclohexylmethanamine

Recent Advances in the Study of 1-(2-fluoropropan-2-yl)cyclohexylmethanamine (CAS: 1547080-66-9)

1-(2-fluoropropan-2-yl)cyclohexylmethanamine (CAS: 1547080-66-9) is a novel chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique fluorinated cyclohexylmethanamine structure, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential mechanisms of action, making it a subject of intense scientific inquiry.

The synthesis of 1-(2-fluoropropan-2-yl)cyclohexylmethanamine involves a multi-step process that includes the introduction of a fluorine atom at the 2-position of the propane moiety. This fluorination step is critical for enhancing the compound's metabolic stability and bioavailability. Researchers have optimized the synthetic route to achieve high yields and purity, which is essential for further pharmacological evaluations. The compound's structural features, including the cyclohexyl ring and the fluorinated side chain, contribute to its unique interaction with biological targets.

Pharmacological studies have revealed that 1-(2-fluoropropan-2-yl)cyclohexylmethanamine exhibits potent activity in modulating specific neurotransmitter systems. Preliminary in vitro and in vivo experiments suggest that the compound may act as a modulator of serotonin and dopamine receptors, which are implicated in various neurological and psychiatric disorders. These findings have sparked interest in exploring its potential as a therapeutic agent for conditions such as depression, anxiety, and Parkinson's disease.

In addition to its neurological effects, recent research has investigated the compound's potential in oncology. Studies have demonstrated that 1-(2-fluoropropan-2-yl)cyclohexylmethanamine can inhibit the growth of certain cancer cell lines by interfering with key signaling pathways. The fluorinated moiety appears to enhance the compound's ability to penetrate cell membranes and interact with intracellular targets, making it a promising candidate for further development as an anticancer agent.

Despite these promising findings, challenges remain in the development of 1-(2-fluoropropan-2-yl)cyclohexylmethanamine as a therapeutic drug. Issues such as pharmacokinetics, toxicity, and formulation stability need to be addressed through comprehensive preclinical studies. Researchers are currently working on optimizing the compound's properties to improve its efficacy and safety profile. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 1-(2-fluoropropan-2-yl)cyclohexylmethanamine (CAS: 1547080-66-9) represents a promising avenue for drug discovery in both neurological and oncological fields. Its unique chemical structure and pharmacological properties make it a valuable subject for further research. As more data becomes available, the compound's potential to address unmet medical needs will become clearer, paving the way for its eventual clinical development.